Cas no 2138060-32-7 (4-Ethyl-3-[(thiophen-2-yl)methyl]cyclohexan-1-amine)

• Product Name: 4-Ethyl-3-[(thiophen-2-yl)methyl]cyclohexan-1-amine
• CAS No: 2138060-32-7
• MF: C₁₃H₂₁NS
• MW: 223.377542257309
• CID: 6378434
• PubChem ID: 165498050
• Update Time: 2025-10-29

4-Ethyl-3-[(thiophen-2-yl)methyl]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1157880
• 2138060-32-7
• 4-ethyl-3-[(thiophen-2-yl)methyl]cyclohexan-1-amine
• 4-Ethyl-3-[(thiophen-2-yl)methyl]cyclohexan-1-amine

• Inchi： 1S/C13H21NS/c1-2-10-5-6-12(14)8-11(10)9-13-4-3-7-15-13/h3-4,7,10-12H,2,5-6,8-9,14H2,1H3
• InChI Key： MYGGYMLYXKLSBK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1CC(CCC1CC)N

Computed Properties

• Exact Mass: 223.13947085g/mol
• Monoisotopic Mass: 223.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.3Ų

Additional information on 4-Ethyl-3-[(thiophen-2-yl)methyl]cyclohexan-1-amine

Comprehensive Overview of 4-Ethyl-3-[(thiophen-2-yl)methyl]cyclohexan-1-amine (CAS No. 2138060-32-7): Properties, Applications, and Industry Insights

The compound 4-Ethyl-3-[(thiophen-2-yl)methyl]cyclohexan-1-amine (CAS No. 2138060-32-7) is a specialized organic molecule gaining attention in pharmaceutical and materials science research. This cyclohexylamine derivative features a unique structural combination of an ethyl group, a thiophene-containing side chain, and an amine functional group, making it a versatile intermediate for synthetic applications. Its molecular formula C₁₃H₂₁NS and precise stereochemistry contribute to its growing importance in drug discovery pipelines.

Recent scientific literature highlights the compound's potential as a building block for central nervous system (CNS) targeting molecules, particularly in the development of novel neuromodulators. The thiophene moiety enhances aromatic interactions with biological targets, while the cyclohexylamine core provides structural rigidity often sought in bioactive compounds. Researchers are particularly interested in its conformational flexibility and how this affects molecular recognition processes in therapeutic applications.

From a synthetic chemistry perspective, 4-Ethyl-3-[(thiophen-2-yl)methyl]cyclohexan-1-amine presents interesting challenges and opportunities. The presence of both aliphatic and aromatic components requires careful consideration of protection-deprotection strategies during multi-step syntheses. Current patent analyses suggest its utility in creating chiral catalysts and ligands for asymmetric synthesis, addressing the pharmaceutical industry's growing demand for enantiomerically pure compounds.

The compound's physicochemical properties make it suitable for various formulation development applications. With moderate lipophilicity (predicted logP ~2.8) and the presence of both hydrogen bond donor and acceptor sites, it demonstrates favorable characteristics for drug-like molecule development. These attributes align with current industry trends toward bioavailability optimization and metabolic stability enhancement in lead compounds.

In materials science, researchers are exploring the compound's potential in functional polymer development. The thiophene group offers possibilities for π-conjugated systems, while the amine functionality allows for cross-linking reactions. This dual functionality positions CAS No. 2138060-32-7 as an interesting candidate for developing advanced materials with tailored electronic or mechanical properties.

Quality control of 4-Ethyl-3-[(thiophen-2-yl)methyl]cyclohexan-1-amine requires sophisticated analytical techniques. Modern laboratories employ HPLC-MS for purity assessment and chiral separation methods to ensure stereochemical integrity. The compound's stability profile under various conditions (pH, temperature, light exposure) is currently being investigated to establish proper storage protocols and handling procedures for industrial-scale applications.

The commercial availability of CAS No. 2138060-32-7 has increased significantly in recent years, reflecting growing demand from contract research organizations and academic laboratories. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Current market analyses suggest steady growth in procurement for medicinal chemistry programs worldwide.

Environmental and safety assessments of 4-Ethyl-3-[(thiophen-2-yl)methyl]cyclohexan-1-amine indicate it requires standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (gloves, eye protection) is recommended during handling. The compound's ecotoxicological profile is currently under evaluation as part of broader green chemistry initiatives in the chemical industry.

Future research directions for this compound include exploring its potential in bioconjugation chemistry and as a scaffold for combinatorial libraries. The increasing availability of high-throughput screening technologies makes such structurally diverse intermediates particularly valuable for drug discovery platforms. Additionally, its application in catalysis research continues to attract attention from both industrial and academic research groups.

For researchers working with CAS No. 2138060-32-7, proper spectroscopic characterization (including ¹H NMR, ¹³C NMR, and IR spectroscopy) is essential for verification. The compound typically shows characteristic signals corresponding to the thiophene protons (δ ~7.0-7.5 ppm in ¹H NMR) and the cyclohexyl ring protons (δ ~1.0-3.0 ppm). These spectral features serve as important quality control markers during synthetic operations and compound validation processes.